Cas no 441743-15-3 (1-[(4-chlorophenyl)sulfonyl]-4-(4-fluorobenzoyl)piperazine)

• Product Name: 1-[(4-chlorophenyl)sulfonyl]-4-(4-fluorobenzoyl)piperazine
• CAS No: 441743-15-3
• MF: C₁₇H₁₆ClFN₂O₃S
• MW: 382.836945533752
• CID: 3075487
• PubChem ID: 1148055
• Update Time: 2025-04-21

1-[(4-chlorophenyl)sulfonyl]-4-(4-fluorobenzoyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-chlorophenyl)sulfonyl]-4-(4-fluorobenzoyl)piperazine
• SCHEMBL3714000
• AT-057/43313995
• {4-[(4-chlorophenyl)sulfonyl]piperazin-1-yl}(4-fluorophenyl)methanone
• 1-(4-CHLOROBENZENESULFONYL)-4-(4-FLUOROBENZOYL)PIPERAZINE
• EU-0076305
• BIM-0048644.P001
• Oprea1_821902
• SR-01000475633-1
• ZINC00893190
• SR-01000475633
• AKOS000552943
• STK126781
• [4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-(4-fluoro-phenyl)-methanone
• [4-(4-chlorophenyl)sulfonylpiperazin-1-yl]-(4-fluorophenyl)methanone
• CCG-311149
• Oprea1_826706
• 441743-15-3
• CBMicro_048853

• Inchi： 1S/C17H16ClFN2O3S/c18-14-3-7-16(8-4-14)25(23,24)21-11-9-20(10-12-21)17(22)13-1-5-15(19)6-2-13/h1-8H,9-12H2
• InChI Key： GNAMWIXIOBQXKG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCN(C(C2C=CC(=CC=2)F)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 382.0554194Da
• Monoisotopic Mass: 382.0554194Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.1Ų